N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)isoxazole-5-carboxamide
Overview
Description
N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)isoxazole-5-carboxamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential as a drug candidate. The compound has been shown to exhibit promising biological activity, making it a subject of interest for researchers.
Mechanism of Action
The mechanism of action of N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)isoxazole-5-carboxamide is not fully understood. However, it is believed to exert its biological activity by modulating various cellular pathways, including the inhibition of key enzymes and receptors.
Biochemical and Physiological Effects:
N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)isoxazole-5-carboxamide has been shown to exhibit a range of biochemical and physiological effects. These include the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses.
Advantages and Limitations for Lab Experiments
The advantages of using N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)isoxazole-5-carboxamide in lab experiments include its high potency and selectivity, as well as its ability to modulate multiple cellular pathways. However, the compound also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.
Future Directions
There are several future directions for research on N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)isoxazole-5-carboxamide. These include further studies on its mechanism of action, optimization of its chemical properties to improve its efficacy and safety, and the development of novel drug delivery systems to enhance its bioavailability. Additionally, the compound could be tested for its potential use in combination therapies or as a diagnostic tool for various diseases.
Synthesis Methods
The synthesis of N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)isoxazole-5-carboxamide involves the reaction of furan-3-ylmethanol with 2-(thiophen-2-yl)ethylamine, followed by the addition of isoxazole-5-carboxylic acid. The reaction is carried out under controlled conditions to ensure the purity and yield of the final product.
Scientific Research Applications
N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)isoxazole-5-carboxamide has been extensively studied for its potential use as a drug candidate. The compound has been shown to exhibit promising activity against a range of diseases, including cancer, inflammation, and neurodegenerative disorders.
properties
IUPAC Name |
N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)-1,2-oxazole-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O3S/c18-15(14-3-6-16-20-14)17(10-12-5-8-19-11-12)7-4-13-2-1-9-21-13/h1-3,5-6,8-9,11H,4,7,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUYXXQOZXXCLOU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CCN(CC2=COC=C2)C(=O)C3=CC=NO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)isoxazole-5-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-3-(2-methoxyphenyl)urea](/img/structure/B2854445.png)
![N-[2-(6-Oxo-1H-pyrimidin-2-yl)ethyl]prop-2-enamide](/img/structure/B2854446.png)
![5-[(4-Nitrophenyl)methoxy]-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one](/img/structure/B2854447.png)
![8-(4-fluorophenyl)-N-isopropyl-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide](/img/structure/B2854450.png)
![1-{[(1-cyanocyclohexyl)carbamoyl]methyl}-N-cyclopropylpyrrolidine-2-carboxamide](/img/structure/B2854459.png)
![3'-(3-fluoro-4-methylphenyl)-1-methyl-4'H-spiro[indole-3,2'-[1,3]thiazolidine]-2,4'(1H)-dione](/img/structure/B2854462.png)
